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Compound of Interest

Compound Name:
2-Tert-butylpyrrolidine

hydrochloride

CAS No.: 558478-78-7

Cat. No.: B3042296

Get Quote

Executive Summary
2-tert-Butylpyrrolidine hydrochloride is a specialized heterocyclic building block

characterized by the presence of a sterically demanding tert-butyl group adjacent to the

secondary amine of the pyrrolidine ring. This structural feature is critical in medicinal chemistry

for modulating the conformational space of drug candidates, particularly in the design of kinase

inhibitors and G-protein coupled receptor (GPCR) ligands.

As a Senior Application Scientist, I emphasize that while the tert-butyl group enhances

metabolic stability and lipophilicity, it also introduces significant synthetic challenges due to

steric hindrance. This guide provides a technical deep-dive into its physicochemical properties,

synthesis pathways, and handling protocols.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Parameter Technical Specification

IUPAC Name 2-tert-butylpyrrolidine hydrochloride

CAS Number 558478-78-7

Molecular Formula C₈H₁₈ClN (C₈H₁₇N · HCl)

Molecular Weight 163.69 g/mol

SMILES CC(C)(C)C1CCCN1.Cl

Appearance White to pale yellow crystalline solid

Chirality
Available as Racemate, (R)-, or (S)-

enantiomers

Physical Properties Analysis
Melting Point & Phase Behavior: Unlike common reagents with sharp, universally cited melting

points, 2-tert-butylpyrrolidine HCl exhibits batch-dependent thermal behavior.

Observed State: Solid at ambient temperature.

Melting Range: Typically >150°C (decomposition) for high-purity crystalline salts. However,

commercial samples often exhibit lower or broader ranges due to:

Hygroscopicity: The HCl salt is prone to absorbing atmospheric moisture, which depresses

the melting point significantly.

Polymorphism: Rapid precipitation during synthesis can lead to amorphous forms with

undefined melting transitions.

Solubility: Highly soluble in water, methanol, and DMSO. Sparingly soluble in non-polar

solvents (hexane, toluene).
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Scientist's Note: For critical characterization, do not rely solely on capillary melting point. Use

Differential Scanning Calorimetry (DSC) to distinguish between moisture loss (endotherm

<100°C) and the true melting/decomposition event.

Synthesis & Manufacturing Workflows
The introduction of a bulky tert-butyl group at the 2-position of the pyrrolidine ring is

synthetically non-trivial. Standard nucleophilic substitution is often ineffective due to steric

hindrance. Two primary industrial routes are employed:

Route A: The Pyrrole Oxidation-Reduction Pathway
This route is preferred for scale-up as it avoids organolithium reagents at late stages.

Precursor Formation: Paal-Knorr synthesis or functionalization of pyrrole.

Cyclization: Formation of the pyrroline intermediate.

Reduction: Catalytic hydrogenation to the pyrrolidine.

Route B: Organometallic Addition to Nitrones
This route allows for high enantioselectivity if chiral auxiliaries are used.

Nitrone Formation: Oxidation of the pyrrolidine precursor.

Nucleophilic Attack: Addition of tert-butyllithium (t-BuLi) or Grignard reagent.

Synthesis Visualization
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Starting Material:
Pyrrole or Nitrone Precursor

Step 1: Introduction of
tert-Butyl Group

Route A:
Pyrrole Reduction

 Aromatic Route

Route B:
Nitrone Addition

 Organometallic Route

Intermediate:
2-tert-Butyl-1-pyrroline

Step 2: Catalytic Hydrogenation
(H2, Pd/C or NaBH4)

Step 3: Salt Formation
(HCl in Dioxane/Ether)

Final Product:
2-tert-Butylpyrrolidine HCl

Click to download full resolution via product page

Figure 1: Comparative synthetic workflows for sterically hindered pyrrolidines.

Applications in Drug Discovery[4]
Conformational Locking
The tert-butyl group acts as a "conformation anchor." In drug design, placing this group

adjacent to the nitrogen restricts the rotation of the N-C bond.
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Mechanism: The steric bulk forces the pyrrolidine ring into a specific pucker, pre-organizing

the molecule for binding to a receptor pocket.

Impact: Increases binding affinity (lower

) by reducing the entropic penalty upon binding.

Kinase Inhibition
Derivatives of 2-tert-butylpyrrolidine are frequently explored as scaffolds for Tyrosine Kinase

Inhibitors (TKIs). The hydrophobic tert-butyl group often occupies the hydrophobic back-pocket

(Gatekeeper region) of the kinase ATP-binding site.

Experimental Protocols
Melting Point Determination (Standard Operating
Procedure)
Since the HCl salt is hygroscopic, standard open-capillary methods yield inaccurate results.

Protocol:

Drying: Dry the sample in a vacuum oven at 40°C for 4 hours over

to remove surface moisture.

Sealing: Load the sample into a glass capillary and flame seal the open end immediately to

prevent moisture re-absorption.

Ramping: Heat at 10°C/min until 100°C, then reduce rate to 1°C/min.

Observation: Record the onset of liquefaction (meniscus formation) and the final clear point.

Handling & Storage
Hygroscopicity: Extreme. Store under nitrogen or argon atmosphere.

Stability: Stable at room temperature if kept dry. Degrades slowly in aqueous solution if pH >

9 (free base oxidation).
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Safety:

H302: Harmful if swallowed.[1]

H315/H319: Causes skin and serious eye irritation.[1]

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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